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Compound of Interest

Compound Name: 4-(4-Formylphenoxy)benzonitrile

Cat. No.: B1299947

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling
precautions for 4-(4-Formylphenoxy)benzonitrile (CAS No. 90178-71-5). The information is
compiled from available Safety Data Sheets (SDS) and chemical databases to ensure a high
standard of safety in a laboratory and research environment.

Chemical Identification and Properties

4-(4-Formylphenoxy)benzonitrile is an aromatic compound featuring both a nitrile and a
formyl group. These functional groups make it a valuable intermediate in organic synthesis,
particularly in the development of novel pharmaceutical compounds.

Property Value

CAS Number 90178-71-5

Molecular Formula C14HoNO:2

Molecular Weight 223.23 g/mol

Synonyms 4-(4-Cyanophenoxy)benzaldehyde

Hazard Identification and Classification
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According to available safety data, 4-(4-Formylphenoxy)benzonitrile is classified as a
hazardous substance. The primary hazards are related to eye and skin irritation.[1]

Hazard Class GHS Classification
Serious Eye Damage/Irritation Category 2A
Skin Sensitization Category 1

GHS Pictograms:

laalt text

Signal Word:Warning

Hazard Statements:

e H317: May cause an allergic skin reaction.[1]

e H319: Causes serious eye irritation.[1]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

e P264: Wash skin thoroughly after handling.[1]

e P272: Contaminated work clothing should not be allowed out of the workplace.[1]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]
e P302 + P352: IF ON SKIN: Wash with plenty of water.[1]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1]

e P333 + P313: If skin irritation or rash occurs: Get medical advice/attention.[1]

e P337 + P313: If eye irritation persists: Get medical advice/attention.
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o P362 + P364: Take off contaminated clothing and wash it before reuse.[1]
e P501: Dispose of contents/container to an approved waste disposal plant.[1]

Experimental Protocols and Handling

While specific experimental protocols for this compound are not widely published, general safe
handling procedures for similar aromatic aldehydes and nitriles should be strictly followed.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling, but the following PPE is strongly
recommended:

o Eye Protection: Chemical safety goggles or a face shield.
» Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile rubber).

o Skin and Body Protection: Laboratory coat, long pants, and closed-toe shoes.

Click to download full resolution via product page

Handling and Storage

e Handling: Use in a well-ventilated area, preferably in a chemical fume hood, to avoid
inhalation of dust or fumes. Avoid contact with skin and eyes.[2] Wash hands thoroughly after
handling.

o Storage: Store in a tightly closed container in a dry and well-ventilated place.

First-Aid Measures

In case of exposure, follow these first-aid measures and seek medical attention.
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Exposure Route First-Aid Protocol

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration. Consult a doctor.[1]

Immediately wash off with soap and plenty of
water.[1] If skin irritation or rash occurs, get
Skin Contact medical advice/attention.[1] Take off

contaminated clothing and wash it before reuse.

[1]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o o i

do. Continue rinsing.[1] If eye irritation persists,

get medical advice/attention.

Rinse mouth with water. Do NOT induce

Ingestion "
vomiting.[1] Consult a doctor.
Inhalation /Skin Eye Ingestion
FreshAir @ RinseMouth

>
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Fire-Fighting and Accidental Release Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

e Accidental Release:

[¢]

Ensure adequate ventilation.

[¢]

Wear appropriate personal protective equipment.

Avoid dust formation.

o

o

Sweep up and shovel.

[¢]

Do not let product enter drains.

[e]

Dispose of in a suitable, closed container.

Toxicological Information

Detailed toxicological data for 4-(4-Formylphenoxy)benzonitrile, such as LD50 or LC50
values, are not currently available in public databases. Researchers should handle this
compound with the caution appropriate for a substance with unknown long-term toxicological
effects.

Disposal Considerations

Dispose of this chemical and its container in accordance with local, state, and federal
regulations. It is recommended to use a licensed professional waste disposal service.

Disclaimer

This guide is intended for informational purposes only and is based on currently available data.
It is not a substitute for a comprehensive risk assessment, which should be conducted by
qualified professionals before handling this chemical. All users should consult the most current
Safety Data Sheet provided by the supplier.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1299947?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1299947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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